Cas no 898768-21-3 (3',5'-DIFLUORO-3-(3-METHYLPHENYL)PROPIOPHENONE)

3',5'-Difluoro-3-(3-methylphenyl)propiophenone is a fluorinated aromatic ketone derivative characterized by its distinct molecular structure, incorporating both difluorophenyl and methylphenyl substituents. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and specialty chemicals. The presence of fluorine atoms enhances its reactivity and stability, making it valuable for selective functionalization reactions. Its well-defined crystalline form ensures consistent purity, which is critical for precise synthetic applications. The compound's structural features also contribute to its utility in cross-coupling reactions and as a precursor for bioactive molecules. Proper handling and storage under inert conditions are recommended to maintain its integrity.
3',5'-DIFLUORO-3-(3-METHYLPHENYL)PROPIOPHENONE structure
898768-21-3 structure
Product Name:3',5'-DIFLUORO-3-(3-METHYLPHENYL)PROPIOPHENONE
CAS No:898768-21-3
MF:C16H14F2O
MW:260.278571605682
CID:877647
PubChem ID:24725707
Update Time:2025-06-06

3',5'-DIFLUORO-3-(3-METHYLPHENYL)PROPIOPHENONE Chemical and Physical Properties

Names and Identifiers

    • 3',5'-DIFLUORO-3-(3-METHYLPHENYL)PROPIOPHENONE
    • 1-(3,5-difluorophenyl)-3-(3-methylphenyl)propan-1-one
    • MFCD07699606
    • DTXSID00644100
    • 898768-21-3
    • AKOS016020994
    • MDL： MFCD07699606
    • Inchi： 1S/C16H14F2O/c1-11-3-2-4-12(7-11)5-6-16(19)13-8-14(17)10-15(18)9-13/h2-4,7-10H,5-6H2,1H3
    • InChI Key： SHNGIUQYYKTCDG-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C=1)C(CCC1C=CC=C(C)C=1)=O)F

Computed Properties

  • Exact Mass: 260.10127139g/mol
  • Monoisotopic Mass: 260.10127139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

3',5'-DIFLUORO-3-(3-METHYLPHENYL)PROPIOPHENONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
205716-1g
3',5'-difluoro-3-(3-methylphenyl)propiophenone
 898768-21-3 97%
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 ￡540.00 2022-02-28
Fluorochem
205716-2g
3',5'-difluoro-3-(3-methylphenyl)propiophenone
 898768-21-3 97%
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Fluorochem
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 898768-21-3 97%
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A2B Chem LLC
AX51850-1g
3',5'-Difluoro-3-(3-methylphenyl)propiophenone
 898768-21-3 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AX51850-2g
3',5'-Difluoro-3-(3-methylphenyl)propiophenone
 898768-21-3 97%
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 $1169.00 2024-04-19
A2B Chem LLC
AX51850-5g
3',5'-Difluoro-3-(3-methylphenyl)propiophenone
 898768-21-3 97%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 898768-21-3 98%
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